Cas no 41512-62-3 (Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-)

Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- structure
41512-62-3 structure
Product Name:Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-
CAS No:41512-62-3
MF:C9H9F3N2O2
MW:234.175172567368
CID:335114
PubChem ID:142537
Update Time:2025-04-19

Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-
    • 3-TRIFLUOROMETHYL-N N-DIMETHYL-4-NITROANILINE
    • N,N-dimethyl-4-nitro-3-(trifluoromethyl)aniline
    • NN-DIMETHYL-4-NITRO-3-(TRIFLUOROMETHYL)ANILINE ---YELLOW CRYSTALLINE POWDER---
    • FR-0699
    • N,N-Dimethyl-4-nitro-3-trifluoromethylaniline
    • AKOS024284807
    • FT-0620360
    • 5-Dimethylamino-2-nitrobenzotrifluoride
    • DTXSID40194396
    • 41512-62-3
    • 3-Trifluoromethyl-N,N-dimethyl-4-nitroaniline
    • N,N-Dimethyl-4-nitro-3(trifluoromethyl)aniline
    • SCHEMBL5452124
    • Inchi: 1S/C9H9F3N2O2/c1-13(2)6-3-4-8(14(15)16)7(5-6)9(10,11)12/h3-5H,1-2H3
    • InChI Key: HOAMACFOIBEPEK-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=CC(=C1)N(C)C)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 234.06200
  • Monoisotopic Mass: 234.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.1A^2

Experimental Properties

  • Density: 1.355
  • Boiling Point: 308.9°C at 760 mmHg
  • Flash Point: 140.6°C
  • Refractive Index: 1.514
  • PSA: 49.06000
  • LogP: 3.20280

Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02602-1g
Benzenamine,N,N-dimethyl-4-nitro-3-(trifluoromethyl)-
41512-62-3 -
1g
¥8518.0 2024-07-19
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